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Compound of Interest

Compound Name: Aripiprazole Related Compound B

CAS No.: 1424858-02-5

Cat. No.: B601586

Get Quote

Executive Summary & Chemical Profile
The "Why" Behind the Protocol: As researchers, we often treat "impurities" simply as analytical

markers. However, Aripiprazole Related Compound B (7-(4-Chlorobutoxy)-3,4-

dihydroquinolin-2(1H)-one) is not pharmacologically inert.[1] It is an alkylating agent

intermediate used in the synthesis of Aripiprazole.

Structurally, it contains a chlorobutoxy tail. Alkyl halides are electrophilic; they can react with

nucleophilic centers in biological macromolecules (DNA/RNA), posing a potential genotoxic

risk. Therefore, standard "general trash" or "drain disposal" is strictly prohibited. This protocol

treats the compound as a Potent Pharmaceutical Compound (PPC) with specific requirements

for high-temperature destruction to prevent environmental persistence.
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Parameter Detail

Common Name Aripiprazole Related Compound B

Chemical Name
7-(4-Chlorobutoxy)-3,4-dihydroquinolin-2(1H)-

one

CAS Number
120004-79-7 (Chemical) / 889443-20-3 (USP

Ref Std)

Molecular Formula C₁₃H₁₆ClNO₂

Key Hazard
Alkylating Agent (Potential Mutagen), Skin/Eye

Irritant, Aquatic Toxicity

RCRA Status
Non-Listed (Not P or U listed), but treated as

Halogenated Hazardous Waste

Operational Safety & Containment (The "Self-
Validating" Safety System)
To ensure safety, we employ a Redundant Barrier System. If one barrier fails (e.g., a glove

tear), the second barrier captures the exposure.

Personal Protective Equipment (PPE) Matrix
Zone PPE Requirement Rationale

Respiratory
Fume Hood (Face Velocity

>100 fpm)

Prevents inhalation of

dust/aerosols.[1]

Dermal (Hands)
Double Nitrile Gloves (min

0.11mm thick)

Critical: Alkyl halides can

permeate latex. Outer glove

protects inner glove from gross

contamination.

Dermal (Body) Lab Coat + Tyvek Sleeves
Prevents sleeve contamination

during weighing/transfer.

Ocular Safety Goggles (ANSI Z87.1)
Protects against splashes

during liquid waste transfer.
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Disposal Workflow: The Decision Logic
The following diagram illustrates the immutable logic for segregating this specific impurity. We

do not neutralize this compound in the lab; we sequester it for professional destruction.

Waste Generation:
Aripiprazole Rel. Comp. B

Physical State?

Solid Waste
(Powder, Weigh Boats, Wipes)

Solid

Liquid Waste
(HPLC Effluent, Mother Liquor)

Liquid

Container C:
Solid Hazardous Waste

(Incineration Only)

Solvent Type?

Container A:
Halogenated Solvents

Contains DCM/Chloroform

Container B:
Non-Halogenated Solvents

MeOH/Acetonitrile only

Final Fate:
High-Temp Incineration

(>1000°C)

Click to download full resolution via product page

Caption: Operational logic for segregating Aripiprazole Related Compound B. Note that all

paths lead to Incineration.
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Step-by-Step Disposal Procedures
Scenario A: Solid Waste (Pure Substance, Spills,
Contaminated Debris)
Context: You have expired reference standards, weighing boats, or contaminated gloves.[1]

Containment: Do not dissolve solids to pour them down the drain. This increases the volume

of hazardous waste and risks splashing.

Primary Vessel: Place the solid material, vial, or weighing boat into a clear polyethylene bag

(Zip-lock style).

Secondary Vessel: Place the sealed bag into the Solid Hazardous Waste Drum (often Black

or Red bin depending on site rules).

Labeling: The tag must explicitly read: "Solid Waste - Contains Halogenated Organics

(Aripiprazole Impurity B)."

Spill Contingency: If powder is spilled, dampen a Chem-Wipe with Methanol (to prevent dust

generation), wipe the area, and dispose of the wipe as solid hazardous waste.

Scenario B: Liquid Waste (HPLC Effluent, Stock
Solutions)
Context: You have run an HPLC analysis. The waste contains Acetonitrile, Water, and trace

Impurity B.

Segregation: Because Related Compound B contains Chlorine, it technically renders the

waste stream "Halogenated" if the concentration is high enough.

Best Practice: Always treat waste containing this compound as Halogenated Solvent

Waste, even if the carrier solvent is non-halogenated (like Methanol). This ensures it goes

to the correct incinerator.

Compatibility Check: Ensure the waste carboy does not contain strong oxidizers or strong

bases.
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Scientific Logic:[1][2] Strong bases can induce hydrolysis of the chlorobutoxy tail,

potentially creating new, uncharacterized degradation products. We want to destroy the

molecule, not modify it in the carboy.

Transfer: Pour liquid into the "Halogenated Waste" carboy using a funnel.

Rinsing: Triple rinse the empty stock vial with Methanol. Add rinsate to the carboy. Dispose of

the empty vial in Glass Hazardous Waste (Sharps).

Regulatory & Compliance Framework
While Aripiprazole Related Compound B is not explicitly P-listed or U-listed under US EPA

RCRA regulations, it must be managed as a Characteristic Hazardous Waste due to its toxicity

profile and chemical class.

Regulatory Body Classification Action Required

US EPA (RCRA) Not Listed (Specific)

Manage as D001 (Ignitable, if

in solvent) or Non-RCRA

Regulated Hazardous Waste.

[1]

Waste Code HALO (Halogenated)

Must be coded for incineration

to prevent formation of dioxins

(requires scrubbers).

DOT (Transport) UN 2811 (Toxic Solid)
Only applicable if shipping

pure substance off-site.[1]

The "Cradle-to-Grave" Audit Trail: To maintain a self-validating system, every disposal event

must be logged.[1]

Log Entry: Date | Mass Disposed | Waste Container ID | User Initials.

Verification: The mass subtracted from the inventory log must match the mass entered into

the waste log.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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